1-(2-Nitro-5-(trifluoromethyl)phenyl)ethanone
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Overview
Description
1-(2-Nitro-5-(trifluoromethyl)phenyl)ethanone is an organic compound with the molecular formula C9H6F3NO3 and a molecular weight of 233.14 g/mol . This compound is characterized by the presence of a nitro group and a trifluoromethyl group attached to a phenyl ring, along with an ethanone moiety. It is primarily used in research and development settings and is not intended for human or veterinary use .
Preparation Methods
The synthesis of 1-(2-Nitro-5-(trifluoromethyl)phenyl)ethanone typically involves the nitration of a trifluoromethyl-substituted benzene derivative followed by a Friedel-Crafts acylation reaction. The reaction conditions often include the use of concentrated nitric acid and sulfuric acid for nitration, and aluminum chloride as a catalyst for the acylation step . Industrial production methods may involve similar steps but are optimized for larger scale production and may include additional purification steps to ensure high purity of the final product .
Chemical Reactions Analysis
1-(2-Nitro-5-(trifluoromethyl)phenyl)ethanone undergoes various chemical reactions, including:
Substitution: The trifluoromethyl group can participate in nucleophilic aromatic substitution reactions, especially under strong basic conditions.
Common reagents used in these reactions include hydrogen gas, palladium catalysts, iron powder, potassium permanganate, and chromium trioxide. The major products formed from these reactions include amino derivatives, substituted aromatic compounds, and carboxylic acids .
Scientific Research Applications
1-(2-Nitro-5-(trifluoromethyl)phenyl)ethanone is utilized in various scientific research applications, including:
Mechanism of Action
The mechanism of action of 1-(2-Nitro-5-(trifluoromethyl)phenyl)ethanone involves its interaction with molecular targets such as enzymes and receptors. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, while the trifluoromethyl group can enhance the compound’s lipophilicity and stability . These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .
Comparison with Similar Compounds
1-(2-Nitro-5-(trifluoromethyl)phenyl)ethanone can be compared with similar compounds such as:
1-(2-Methyl-5-nitro-3-(trifluoromethyl)phenyl)ethanone: This compound has a methyl group instead of a hydrogen atom at the ortho position relative to the ethanone moiety.
1-(2-Fluoro-5-nitro-3-(trifluoromethyl)phenyl)ethanone: This compound has a fluoro group instead of a hydrogen atom at the ortho position relative to the ethanone moiety.
The uniqueness of this compound lies in its specific substitution pattern, which influences its reactivity and applications in research .
Properties
Molecular Formula |
C9H6F3NO3 |
---|---|
Molecular Weight |
233.14 g/mol |
IUPAC Name |
1-[2-nitro-5-(trifluoromethyl)phenyl]ethanone |
InChI |
InChI=1S/C9H6F3NO3/c1-5(14)7-4-6(9(10,11)12)2-3-8(7)13(15)16/h2-4H,1H3 |
InChI Key |
RUONOLCWBWKPTE-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1=C(C=CC(=C1)C(F)(F)F)[N+](=O)[O-] |
Origin of Product |
United States |
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